Cas no 1140969-69-2 (N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea is a chiral thiourea derivative characterized by its cyclohexane-1,2-diyl backbone and trifluoromethyl-substituted aryl groups. The compound exhibits strong hydrogen-bonding capabilities due to its thiourea functional groups, making it useful in asymmetric catalysis and molecular recognition applications. The electron-withdrawing trifluoromethyl groups enhance its acidity, improving its efficacy as a hydrogen-bond donor. Its rigid (1S,2S)-cyclohexane framework provides stereochemical control, enabling selective interactions with substrates. This compound is particularly valuable in enantioselective synthesis and organocatalysis, where its structural precision and electronic properties contribute to high selectivity and reactivity. It is typically employed under mild conditions, ensuring compatibility with sensitive substrates.
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea structure
1140969-69-2 structure
Product Name:N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
CAS No:1140969-69-2
MF:C24H20N4F12S2
MW:656.553
CID:2354880
PubChem ID:46184488
Update Time:2025-06-08

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

    • N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
    • N,N'-(1S,2S)-1,2-Cyclohexanediyl bis[N'-[3,5-bis(trifluoromethyl)phenyl)] -thiourea
    • N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
    • MFCD23160163
    • AKOS037648540
    • CS-0092900
    • 1140969-69-2
    • BS-14511
    • 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S,2S)-2-[[3,5-bis(trifluoromethyl)phenyl]carbamothioylamino]cyclohexyl]thiourea
    • Thiourea, N,N''-(1S,2S)-1,2-cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]-
    • 3-[3,5-bis(trifluoromethyl)phenyl]-1-[(1S,2S)-2-({[3,5-bis(trifluoromethyl)phenyl]carbamothioyl}amino)cyclohexyl]thiourea
    • Inchi: InChI=1S/C24H20F12N4S2/c25-21(26,27)11-5-12(22(28,29)30)8-15(7-11)37-19(41)39-17-3-1-2-4-18(17)40-20(42)38-16-9-13(23(31,32)33)6-14(10-16)24(34,35)36/h5-10,17-18H,1-4H2,(H2,37,39,41)(H2,38,40,42)/t17-,18-/m0/s1
    • InChI Key: VALSAKIMMYEMHC-ROUUACIJSA-N
    • SMILES: C1CCC(C(C1)NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 656.0937769g/mol
  • Monoisotopic Mass: 656.0937769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 4
  • Complexity: 818
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 112Ų

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Pricemore >>

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